![molecular formula C13H14Cl2O B2553326 [3-[(2,6-Dichlorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]methanol CAS No. 2287311-85-5](/img/structure/B2553326.png)
[3-[(2,6-Dichlorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]methanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
[3-[(2,6-Dichlorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]methanol, also known as WIN 55,212-2, is a synthetic cannabinoid that has been widely studied for its potential therapeutic applications. It was first synthesized in the mid-1990s by researchers at Sterling Winthrop Inc. and has since been the subject of numerous scientific studies.
Mechanism of Action
[3-[(2,6-Dichlorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]methanol 55,212-2 acts as a partial agonist at both the CB1 and CB2 cannabinoid receptors. These receptors are part of the endocannabinoid system, which plays a role in regulating a variety of physiological processes, including pain, inflammation, and immune function.
Biochemical and Physiological Effects:
This compound 55,212-2 has been shown to have a variety of biochemical and physiological effects, including:
- Analgesia: this compound 55,212-2 has been shown to have analgesic effects in animal models of acute and chronic pain.
- Anti-inflammatory: this compound 55,212-2 has been shown to have anti-inflammatory effects in animal models of inflammation.
- Neuroprotection: this compound 55,212-2 has been shown to have neuroprotective effects in animal models of neurological disorders, such as stroke and traumatic brain injury.
- Appetite stimulation: this compound 55,212-2 has been shown to stimulate appetite in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using [3-[(2,6-Dichlorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]methanol 55,212-2 in lab experiments is that it has a well-characterized pharmacology and is widely available from commercial sources. However, one limitation is that it has been shown to have some off-target effects, particularly at high doses, which can complicate the interpretation of experimental results.
Future Directions
There are several potential future directions for research on [3-[(2,6-Dichlorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]methanol 55,212-2, including:
- Further characterization of its pharmacology and mechanism of action.
- Development of more selective agonists and antagonists for the CB1 and CB2 receptors.
- Investigation of its potential therapeutic applications in human clinical trials.
- Exploration of its potential use as a tool in basic research on the endocannabinoid system and related physiological processes.
Synthesis Methods
The synthesis of [3-[(2,6-Dichlorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]methanol 55,212-2 involves the reaction of 2,6-dichlorobenzyl chloride with bicyclo[1.1.1]pentane-1-methanol in the presence of a base catalyst. This reaction results in the formation of the desired compound, which is then purified through a series of chromatography steps.
Scientific Research Applications
[3-[(2,6-Dichlorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]methanol 55,212-2 has been studied extensively for its potential therapeutic applications, particularly in the treatment of pain, inflammation, and neurological disorders. It has been shown to have analgesic, anti-inflammatory, and neuroprotective effects in preclinical studies.
properties
IUPAC Name |
[3-[(2,6-dichlorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]methanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14Cl2O/c14-10-2-1-3-11(15)9(10)4-12-5-13(6-12,7-12)8-16/h1-3,16H,4-8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LBCBIZVGXSGQLK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2(CC1(C2)CO)CC3=C(C=CC=C3Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14Cl2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.